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Compound of Interest

Compound Name: ZD-0892

Cat. No.: B071216

Essential Safety and Handling Guide for ZD-0892

This document provides crucial safety and logistical information for the handling and disposal
of ZD-0892, a potent, investigational neutrophil elastase inhibitor developed by AstraZeneca.[1]
[2][3] While a specific Safety Data Sheet (SDS) for ZD-0892 is not publicly available, this guide
is based on best practices for handling potent pharmaceutical compounds in a laboratory
setting. Researchers, scientists, and drug development professionals should use this
information as a foundational guide and always supplement it with their institution's specific
safety protocols.

Compound Information:

Identifier Value

Chemical Name ZD-0892

Molecular Formula C24H32F3N30s5[4]

CAS Number 171964-73-1[5]

Mechanism of Action Neutrophil elastase inhibitor[2][3]
Development Status Discontinued Phase | clinical trials[1][2][3]

Investigational treatment for COPD and PVD[1]
[2]

Intended Use
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Personal Protective Equipment (PPE)

Given that ZD-0892 is a potent investigational compound intended for pharmacological activity,
a high degree of caution is warranted. The following PPE is recommended as a minimum
requirement for handling ZD-0892 in a laboratory setting.

Recommended for High-

PPE Category Minimum Requirement . .
Risk Operations
) Double-gloving with nitrile Thicker, chemical-resistant

Hand Protection

gloves gloves (e.g., butyl rubber)

) Safety glasses with side Chemical splash goggles or a

Eye/Face Protection ) ]

shields full-face shield

A NIOSH-approved respirator
with appropriate cartridges for
) organic vapors and
Not generally required for )
particulates (e.g., N95 or
P100) should be used when

handling larger quantities or

Respiratory Protection small quantities in a well-

ventilated area.

when there is a risk of

aerosolization.

] A dedicated lab coat, fully A disposable, chemical-
Body Protection o o ]
buttoned, with tight-fitting cuffs.  resistant gown or coveralls.

_ Chemical-resistant shoe
Foot Protection Closed-toe shoes
covers

Operational Handling and Disposal Plan

Engineering Controls:

» Ventilation: All handling of ZD-0892 powder should be performed in a certified chemical fume
hood or a powder containment hood to minimize inhalation exposure.

o Designated Area: Establish a designated area for handling and weighing ZD-0892. This area
should be clearly marked and restricted to authorized personnel.
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Procedural Guidance:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all
required equipment and materials in the designated handling area to minimize movement of
the compound.

» Weighing: Use a balance inside a fume hood or containment enclosure. Use anti-static
weighing dishes to prevent dispersal of the powder.

 Dissolving: If preparing a solution, add the solvent to the ZD-0892 powder slowly to avoid
splashing. Cap the container securely before mixing.

» Decontamination: After handling, decontaminate all surfaces with an appropriate solvent
(e.g., 70% ethanol), followed by a cleaning agent. Decontaminate all reusable equipment.

» Disposal: All disposable PPE and materials that have come into contact with ZD-0892 should
be considered hazardous waste.

o Solid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.

o Liquid Waste: Collect in a labeled, sealed, and appropriate hazardous waste container. Do
not pour down the drain.

o Follow all local, state, and federal regulations for the disposal of chemical waste.
Spill Response:
o Evacuate: Immediately evacuate the affected area.
» Notify: Inform your supervisor and institutional safety officer.
e Secure: Restrict access to the spill area.

o Clean-up (if trained): Only personnel trained in hazardous spill response should perform
clean-up.

o Don appropriate PPE, including respiratory protection.
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[e]

For small powder spills, gently cover with an absorbent material designed for chemical
spills. Do not sweep, as this can create dust.

[e]

For liquid spills, absorb with an inert, non-combustible absorbent material.

o

Collect all contaminated materials in a sealed, labeled hazardous waste container.

[¢]

Decontaminate the spill area thoroughly.

Visualized Workflows

The following diagrams illustrate key workflows for handling ZD-0892.

Preparation Handling (in Fume Hood) Cleanup & Disposal

Don Appropriate PPE Prepare Designated Area gimmy o Weigh ZD-0892 Prepare Solution Decontaminate & i it Dispose of Waste

Click to download full resolution via product page

Caption: Standard workflow for handling ZD-0892.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling ZD-0892].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071216#personal-protective-equipment-for-handling-
zd-0892]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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